6-[[[1-(2,6-dimethylphenyl)-5-tetrazolyl]thio]methyl]-N2,N2-dimethyl-1,3,5-triazine-2,4-diamine

• Molecular Formula: C15H19N9S
• Molecular Weight: 357.4 g/mol
• IUPAC Name: 6-[[1-(2,6-dimethylphenyl)tetrazol-5-yl]sulfanylmethyl]-2-N,2-N-dimethyl-1,3,5-triazine-2,4-diamine
• InChI: InChI=1S/C15H19N9S/c1-9-6-5-7-10(2)12(9)24-15(20-21-22-24)25-8-11-17-13(16)19-14(18-11)23(3)4/h5-7H,8H2,1-4H3,(H2,16,17,18,19)
• InChI Key: SAIPSYFILFBTPK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)N2C(=NN=N2)SCC3=NC(=NC(=N3)N(C)C)N

Description

6-[[[1-(2,6-dimethylphenyl)-5-tetrazolyl]thio]methyl]-N2,N2-dimethyl-1,3,5-triazine-2,4-diamine is a member of tetrazoles.

Scientific Research Applications

Microwave-Assisted Synthesis

• Moustafa et al. (2020) developed an efficient one-pot synthesis of N2-(tetrazol-5-yl)-6-aryl/heteroaryl-1,3,5-triazine-2,4-diamine derivatives using microwave-assisted heating. This method provides high yields and has been validated through X-ray crystallography (Moustafa et al., 2020).

Applications in Industrial Chemistry

• Singh et al. (2016) synthesized novel triazine Schiff base-based cationic gemini surfactants, evaluating their performance as antiwear, antifriction, and anticorrosive additives in polyol lube base oil. These surfactants show promising results in terms of anticorrosion and lubricity improvement (Singh et al., 2016).

Electrochemical Behavior

• Farzinnejad et al. (2005) investigated the electrochemical behavior of some triazine derivatives, including their electroreduction in non-aqueous media. Their study contributes to a better understanding of the redox behavior of these compounds (Farzinnejad et al., 2005).

Antimicrobial Applications

• Patil et al. (2020) synthesized a series of 1,3,5-triazine derivatives and evaluated them for antimicrobial activities. Their findings suggest these derivatives have promising antibacterial and antifungal properties, particularly against certain strains of bacteria and fungi (Patil et al., 2020).

Energetic Material Research

• Kumar et al. (2022) explored the synthesis of 1,3,5-tris[(2H-tetrazol-5-yl)methyl]isocyanurate and its salts as potential energetic materials, demonstrating excellent detonation properties and thermal stability (Kumar et al., 2022).